molecular formula C24H53N7O6 B1167659 Residues, cobalt-refining CAS No. 124222-15-7

Residues, cobalt-refining

Cat. No.: B1167659
CAS No.: 124222-15-7
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cobalt-refining residues are by-products generated during hydrometallurgical and electrometallurgical processing of cobalt ores or intermediates (e.g., impure cobalt hydroxide) into pure cobalt chemicals (e.g., cobalt sulfate, nitrate) or metallic cobalt . These residues typically contain impurities such as residual cobalt compounds, trace metals (e.g., nickel, copper), and processing reagents. Over 65% of global cobalt refining occurs in China, where environmental risks like greenhouse gas emissions, workplace exposure to hazardous substances, and pollution of water/soil are significant concerns .

Properties

CAS No.

124222-15-7

Molecular Formula

C24H53N7O6

Synonyms

Residues, cobalt-refining

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cobalt-Refining Residues and Key Cobalt Compounds

Compound/Residue Composition Key Properties Applications Environmental Impact
Cobalt-Refining Residues Impure Co(OH)₂, trace metals, sulfides Heterogeneous, low solubility, high metal content Limited direct use; often reprocessed or landfilled High risk of soil/water contamination
Cobalt Sulfate (CoSO₄) Co²⁺ + SO₄²⁻ Highly soluble, hygroscopic Battery cathodes, electroplating Moderate toxicity; requires controlled disposal
Cobalt Chloride (CoCl₂) Co²⁺ + 2Cl⁻ Soluble, humidity-sensitive Humidity indicators, catalysts Toxic; regulated under hazardous waste protocols
Cobalt Oxalate (CoC₂O₄) Co²⁺ + C₂O₄²⁻ Thermally stable, decomposes to Co₃O₄ Battery precursors, ceramics Moderate cost; decomposition releases CO₂
Cobalt Hydroxide (Co(OH)₂) Co²⁺ + 2OH⁻ Insoluble, precursor to metal/oxide forms Catalyst supports, battery materials Low solubility reduces leaching risks

Key Findings:

Functional Differences :

  • Refining residues lack the purity required for direct industrial use, unlike cobalt sulfate or chloride, which are essential in battery manufacturing and catalysis .
  • Cobalt oxalate’s thermal stability contrasts with residues’ instability, which complicates safe disposal .

Environmental and Economic Factors: Residues incur higher remediation costs due to heterogeneous composition and hazardous impurities, whereas purified compounds like cobalt sulfate are cheaper to handle . pH-controlled precipitation methods (e.g., recovering cobalt from electrodeposition effluents) highlight the technical challenges in residue management compared to synthetic cobalt compounds .

Toxicity and Regulation :

  • Residues often exceed regulatory thresholds for heavy metals, necessitating advanced treatment (e.g., fluidized-bed crystallization) to recover cobalt and mitigate pollution .

Industrial and Environmental Considerations

  • Resource Recovery: Techniques like fluidized-bed homogenous crystallization (FBHC) can recover >90% of cobalt from residues, reducing reliance on primary ores .
  • Regulatory Compliance : The EU’s REACH regulation mandates multi-residue analytical methods to assess cobalt speciation and contamination risks in waste streams .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.